3-Isopropyl-3'-phenyl-5,5'-bi-1,2,4-oxadiazole

• IUPAC Name: 3-phenyl-5-(3-propan-2-yl-1,2,4-oxadiazol-5-yl)-1,2,4-oxadiazole
• InChI: InChI=1S/C13H12N4O2/c1-8(2)10-14-12(18-16-10)13-15-11(17-19-13)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key: RDNSPOCJDKTUTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=N1)C2=NC(=NO2)C3=CC=CC=C3
• Molecular Formula: C13H12N4O2
• Molecular Weight: 256.26 g/mol
• CAS No.: 1790354-99-2

Description

1,2,4-Oxadiazoles are five-membered heterocyclic compounds containing two nitrogen atoms, one oxygen atom, and two carbon atoms. They are known for their versatility in drug discovery and are used in many experimental, investigational, and marketed drugs.

Synthesis Analysis

The synthesis of 1,2,4-oxadiazoles often involves the cyclization of amidoxime derivatives. For example, 5,5’-dinitramino-3,3’-bi(1,2,4-oxadiazole), a new heterocyclic energetic compound, was synthesized by the simple nitration of 5,5’-diamino-3,3’-bi(1,2,4-oxadiazole) with 95% fuming nitric acid.

Molecular Structure Analysis

1,2,4-Oxadiazoles possess hydrogen bond acceptor properties due to the electronegativities of nitrogen and oxygen. The presence of two carbon atoms allows two substituents in the oxadiazole ring, which can cause differences in their properties due to variation in the electronic environment.

Chemical Reactions Analysis

The chemical reactions of 1,2,4-oxadiazoles can vary depending on their substituents. For instance, 5,5’-dinitramino-3,3’-bi(1,2,4-oxadiazole) was treated with two equivalents of energetic bases or their salts to obtain a series of energetic salts based on nitrogen-rich cations.

Physical and Chemical Properties Analysis

The physical and chemical properties of 1,2,4-oxadiazoles can vary depending on their substituents. For example, the hydroxylammonium salt of 5,5’-dinitramino-3,3’-bi(1,2,4-oxadiazole) shows comprehensive properties with a density of 1.879 g/cm³, a decomposition temperature of 190°C, a pressure of 36.2 GPa, and a detonation velocity of 8916 m/s.

Mechanism of Action

The mechanism of action of 1,2,4-oxadiazoles can vary widely depending on their structure and the context in which they are used. For example, some 1,2,4-oxadiazoles have been synthesized as anti-infective agents with anti-bacterial, anti-viral, and anti-leishmanial activities.

Future Directions

The future directions for the research and development of 1,2,4-oxadiazoles are promising. They have potential for further refinement as anti-infective agents and high energy materials. Their diverse properties and applications make them an interesting area for future research.